Cas no 1824271-07-9 (Methyl 6-methoxyimidazo[1,2-b]pyridazine-2-carboxylate)

• Product Name: Methyl 6-methoxyimidazo[1,2-b]pyridazine-2-carboxylate
• CAS No: 1824271-07-9
• MF: C₉H₉N₃O₃
• MW: 207.186061620712
• CID: 4827141
• Update Time: 2025-09-27

Methyl 6-methoxyimidazo[1,2-b]pyridazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-methoxyimidazo[1,2-b]pyridazine-2-carboxylate

• Inchi： 1S/C9H9N3O3/c1-14-8-4-3-7-10-6(9(13)15-2)5-12(7)11-8/h3-5H,1-2H3
• InChI Key： LGXGZKKGYMKTLS-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=NC(C(=O)OC)=CN2N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 249
• XLogP3: 0.8
• Topological Polar Surface Area: 65.7

Additional information on Methyl 6-methoxyimidazo[1,2-b]pyridazine-2-carboxylate

Introduction to Methyl 6-methoxyimidazo[1,2-b]pyridazine-2-carboxylate (CAS No. 1824271-07-9)

Methyl 6-methoxyimidazo[1,2-b]pyridazine-2-carboxylate, identified by its CAS number 1824271-07-9, is a significant compound in the field of pharmaceutical chemistry. This heterocyclic compound belongs to the imidazo[1,2-b]pyridazine class, which has garnered considerable attention due to its diverse biological activities and potential applications in drug development.

The structural framework of Methyl 6-methoxyimidazo[1,2-b]pyridazine-2-carboxylate consists of a fused imidazole and pyridazine ring system, enhanced by a methoxy group at the 6-position and a carboxylate ester at the 2-position. This unique arrangement contributes to its distinct chemical properties and reactivity, making it a valuable scaffold for medicinal chemists.

In recent years, there has been growing interest in exploring the pharmacological potential of imidazo[1,2-b]pyridazine derivatives. These compounds have shown promise in various preclinical studies as inhibitors of enzymes and receptors involved in inflammatory and infectious diseases. The methoxy group in Methyl 6-methoxyimidazo[1,2-b]pyridazine-2-carboxylate plays a crucial role in modulating its interactions with biological targets, thereby influencing its efficacy and selectivity.

One of the most compelling aspects of Methyl 6-methoxyimidazo[1,2-b]pyridazine-2-carboxylate is its ability to act as a versatile intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged its structural features to develop novel analogs with enhanced binding affinity and improved pharmacokinetic profiles. For instance, modifications at the 3-position of the imidazole ring have been explored to optimize interactions with specific protein targets.

The carboxylate ester functionality in Methyl 6-methoxyimidazo[1,2-b]pyridazine-2-carboxylate offers additional synthetic flexibility, allowing for further derivatization through ester hydrolysis or amidation reactions. This feature has been exploited in the development of prodrugs designed to improve solubility and bioavailability. Such strategies are particularly relevant in the context of oral formulations, where poor solubility can significantly hinder therapeutic efficacy.

Recent advancements in computational chemistry have further illuminated the potential of Methyl 6-methoxyimidazo[1,2-b]pyridazine-2-carboxylate. Molecular docking studies have identified its binding interactions with various biological targets, including kinases and transcription factors implicated in cancer progression. These insights have guided the design of targeted inhibitors with high specificity and low toxicity.

The synthesis of Methyl 6-methoxyimidazo[1,2-b]pyridazine-2-carboxylate involves multi-step organic reactions that highlight the compound's synthetic accessibility. The process typically begins with the condensation of appropriate precursors under controlled conditions to form the imidazo[1,2-b]pyridazine core. Subsequent functionalization steps introduce the methoxy and ester groups, ensuring regioselective modifications.

In conclusion, Methyl 6-methoxyimidazo[1,2-b]pyridazine-2-carboxylate (CAS No. 1824271-07-9) represents a promising compound in pharmaceutical research due to its unique structural features and biological activities. Its role as a versatile intermediate and its potential as a lead molecule for drug development underscore its significance in modern medicinal chemistry. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in the quest for innovative therapeutic agents.